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Compound of Interest

2-cyano-N-(2-
Compound Name:
hydroxyethyl)acetamide

cat. No.: B1276933

CAS Number: 15029-40-0

This technical guide provides an in-depth overview of 2-cyano-N-(2-hydroxyethyl)acetamide,
a versatile intermediate in heterocyclic synthesis. The information is tailored for researchers,
scientists, and professionals engaged in drug development and organic synthesis.

Chemical Identity and Properties

2-Cyano-N-(2-hydroxyethyl)acetamide is a polyfunctional organic compound possessing
nitrile, amide, and hydroxyl groups. These functional groups impart a high degree of reactivity,
making it a valuable building block for a diverse range of heterocyclic systems.[1]
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Property Value Reference

CAS Number 15029-40-0 [21[31[41[5]

Molecular Formula C5H8N202 [2][3]

Molecular Weight 128.13 g/mol [2][5]
2-cyano-N-(2-

IUPAC Name _ [2]
hydroxyethyl)acetamide

SMILES O=C(NCCO)CC#N [5]
JBFRGXRQXZOZTA-

InChliKey [2]

UHFFFAOYSA-N

White to light cream crystalline
Appearance [6]
powder

Purity 97% [5]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-cyano-N-(2-
hydroxyethyl)acetamide.

Technique Data Highlights

1H NMR Spectral data available.[7]

13C NMR Spectral data available.[7]

Infrared (IR) Transmission IR spectrum available.[7]
Raman Raman spectrum available.[7]

Synthesis of 2-Cyano-N-(2-hydroxyethyl)acetamide

The primary synthetic route to 2-cyano-N-(2-hydroxyethyl)acetamide involves the reaction of
an alkyl cyanoacetate with ethanolamine.
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Experimental Protocol: Synthesis from Ethyl
Cyanoacetate and Ethanolamine

This protocol is based on established methods for the synthesis of cyanoacetamides.[1][8]
Objective: To synthesize 2-cyano-N-(2-hydroxyethyl)acetamide.
Materials:

» Ethyl cyanoacetate

» Ethanolamine

o Ethanol (or Methanol) as solvent

» Round-bottom flask

» Reflux condenser

e Heating mantle

o Magnetic stirrer and stir bar

e Apparatus for filtration (e.g., Buichner funnel and flask)

» Rotary evaporator

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve ethyl
cyanoacetate in a minimal amount of ethanol (or methanaol).

e Add an equimolar amount of ethanolamine to the solution.

» Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can
be monitored by thin-layer chromatography.

 After the reaction is complete, cool the mixture to room temperature.
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+ Remove the solvent under reduced pressure using a rotary evaporator.

e The resulting crude product can be purified by recrystallization from a suitable solvent (e.g.,

ethanol) to yield 2-cyano-N-(2-hydroxyethyl)acetamide as a crystalline solid.[1][8]

Logical Workflow for Synthesis:
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Caption: Synthetic workflow for 2-cyano-N-(2-hydroxyethyl)acetamide.

Synthetic Applications in Heterocyclic Chemistry
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2-Cyano-N-(2-hydroxyethyl)acetamide is a key intermediate in the synthesis of various
biologically active heterocyclic compounds, including pyridines, thiophenes, and oxazoles.[1]
Its polyfunctional nature allows it to participate in a variety of cyclization reactions.

General Reaction Pathway for Heterocycle Synthesis

The activated methylene group, nitrile, and amide functionalities of 2-cyano-N-(2-
hydroxyethyl)acetamide are exploited in condensation and cyclization reactions to form five-
and six-membered heterocyclic rings.

Synthetic Utility of 2-Cyano-N-(2-hydroxyethyl)acetamide
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Caption: General reaction pathways for heterocyclic synthesis.

Experimental Protocol: Synthesis of 2-Aminothiophenes
(Gewald Reaction)

This protocol is a representative example of the use of 2-cyano-N-(2-hydroxyethyl)acetamide
in the synthesis of thiophenes.
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Objective: To synthesize a 2-aminothiophene derivative.
Materials:

e 2-Cyano-N-(2-hydroxyethyl)acetamide

e An aldehyde or ketone

o Elemental sulfur

e An organic base (e.g., triethylamine, morpholine, or piperidine)
o A suitable solvent (e.g., ethanol, dimethylformamide)

o Reaction vessel and standard laboratory glassware
Procedure:

» To a solution of 2-cyano-N-(2-hydroxyethyl)acetamide and the carbonyl compound in the
chosen solvent, add elemental sulfur.

e Add a catalytic amount of the organic base to the mixture.

 Stir the reaction mixture at room temperature or with gentle heating. The reaction is often
exothermic.

o Monitor the reaction progress. Upon completion, the product often precipitates from the
reaction mixture.

o Collect the solid product by filtration, wash with a cold solvent to remove impurities, and dry.
 Further purification can be achieved by recrystallization.[1]

Conclusion

2-Cyano-N-(2-hydroxyethyl)acetamide is a readily accessible and highly reactive
intermediate with significant applications in the synthesis of a wide array of heterocyclic
compounds. Its versatile chemical nature makes it a valuable tool for medicinal chemists and
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researchers in the field of drug discovery and development. Further exploration of its reactivity
is likely to lead to the discovery of novel bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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